Cas no 934738-22-4 (1-(Difluoromethyl)-4-(trifluoromethoxy)benzene)

• Product Name: 1-(Difluoromethyl)-4-(trifluoromethoxy)benzene
• CAS No: 934738-22-4
• MF: C₈H₅F₅O
• MW: 212.116719961166
• MDL: MFCD14698631
• CID: 4666173
• Update Time: 2025-06-08

1-(Difluoromethyl)-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(difluoromethyl)-4-(trifluoromethoxy)-
• 1-(Difluoromethyl)-4-(trifluoromethoxy)benzene

• MDL： MFCD14698631
• Inchi： 1S/C8H5F5O/c9-7(10)5-1-3-6(4-2-5)14-8(11,12)13/h1-4,7H
• InChI Key： CFBXRZFGBVTYOO-UHFFFAOYSA-N
• SMILES： C1(C(F)F)=CC=C(OC(F)(F)F)C=C1

Additional information on 1-(Difluoromethyl)-4-(trifluoromethoxy)benzene

1-(Difluoromethyl)-4-(trifluoromethoxy)benzene: A Comprehensive Overview

1-(Difluoromethyl)-4-(trifluoromethoxy)benzene (CAS No. 934738-22-4) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique substitution pattern on the benzene ring, exhibits remarkable chemical stability and electronic properties, making it a valuable building block for advanced materials and drug development.

The structure of 1-(difluoromethyl)-4-(trifluoromethoxy)benzene consists of a benzene ring with two substituents: a difluoromethyl group (-CHF₂) at the para position and a trifluoromethoxy group (-OCF₃) at the meta position. These substituents impart distinct electronic effects, with the trifluoromethoxy group being strongly electron-withdrawing due to its high electronegativity, while the difluoromethyl group introduces moderate electron-donating effects through its inductive effect. This balance of electronic interactions contributes to the compound's unique reactivity and stability.

Recent studies have highlighted the potential of 1-(difluoromethyl)-4-(trifluoromethoxy)benzene in various applications. For instance, researchers have explored its use as a precursor for synthesizing advanced polymers with tailored electronic properties. The compound's ability to undergo nucleophilic aromatic substitution reactions under mild conditions has made it an attractive candidate for constructing functional polymer networks. These materials exhibit enhanced thermal stability and mechanical properties, making them suitable for high-performance applications in electronics and aerospace industries.

In the field of pharmacology, 1-(difluoromethyl)-4-(trifluoromethoxy)benzene has been investigated as a potential lead compound for drug development. Its fluorinated substituents are known to improve pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for designing effective therapeutic agents. Recent research has focused on modifying the compound's structure to enhance its binding affinity to specific biological targets, paving the way for novel drug candidates in oncology and infectious disease treatments.

The synthesis of 1-(difluoromethyl)-4-(trifluoromethoxy)benzene typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the electrophilic substitution of fluorinated intermediates on an aromatic ring, followed by subsequent functionalization steps to introduce the desired substituents. The development of efficient synthetic routes has been a key area of research, driven by the demand for scalable production methods to meet increasing industrial needs.

From an environmental perspective, understanding the fate and behavior of 1-(difluoromethyl)-4-(trifluoromethoxy)benzene in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits low bioaccumulation potential due to its high hydrophobicity and resistance to biodegradation. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 1-(diffluromethyl)-4-(trifluramethoxy)benzene (CAS No. 934738-22-4) stands as a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in the advancement of modern materials science and pharmacology.